2-Bromo-6-chloro-4-nitropyridin-3-ol

• IUPAC Name: 2-bromo-6-chloro-4-nitropyridin-3-ol
• InChI: InChI=1S/C5H2BrClN2O3/c6-5-4(10)2(9(11)12)1-3(7)8-5/h1,10H
• InChI Key: WJNMIQUWSMRQRE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(N=C1Cl)Br)O)[N+](=O)[O-]
• Molecular Formula: C5H2BrClN2O3
• Molecular Weight: 253.44 g/mol

Description

2-Bromo-6-chloro-4-nitropyridin-3-ol is a chemical compound with the molecular formula C5H2BrClN2O3. It has a molecular weight of 253.44. The compound is also known by its IUPAC name, which is 2-bromo-6-chloro-4-nitropyridin-3-ol.

Physical And Chemical Properties Analysis

The boiling point of 2-Bromo-6-chloro-4-nitropyridin-3-ol is predicted to be 358.7±37.0 °C. The compound has a predicted density of 2.093±0.06 g/cm3. The pKa value is predicted to be -0.58±0.10.

Scientific Research Applications

Crystal Structure Analysis

The crystal structure of related pyridine N-oxide derivatives, such as 2-Bromo-4-nitropyridine N-oxide, reveals orthorhombic symmetry, indicating the significance of halogen atoms in affecting molecular planarity and intermolecular interactions. These structural insights are crucial for understanding the material properties and guiding the synthesis of novel compounds (Hanuza et al., 2002).

Vibrational Spectroscopy

Investigations into the polarized vibrational spectra, including Fourier transform IR and Raman spectroscopy, correlate closely with X-ray structural data. Such studies highlight the role of halogenated pyridine derivatives in forming specific intermolecular interactions, which are essential for understanding their reactivity and properties (Hanuza et al., 2002).

Computational Chemistry and Molecular Docking

Computational calculations and molecular docking studies of derivatives, such as 5-bromo-3-nitropyridine-2-carbonitrile, offer insights into their molecular structure, energy levels, electron density, and potential biological significance. These studies help to predict the reactivity of molecules and their interactions with biological targets, facilitating the design of molecules with desired properties (Arulaabaranam et al., 2021).

Material Science

Research on homoleptic and heteroleptic iron(II) and ruthenium(II) complexes of related pyridine derivatives showcases the application of these compounds in developing materials with specific chemical and electrochemical properties. Such studies are vital for advancing materials science, particularly in areas like catalysis and electronic devices (Fallahpour et al., 1999).

Spectroscopic Analysis and Quantum Mechanical Studies

Spectroscopic analysis and quantum mechanical studies of amino-substituted bromo-nitropyridines provide comprehensive data on their molecular structure, vibrational characteristics, and electronic properties. Such research is crucial for the development of new materials with potential applications in non-linear optics and as inhibitors for specific proteins (Abraham et al., 2017).